benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate

• IUPAC Name: benzyl 3-benzylsulfanyl-3-(1H-indol-3-yl)-2-nitropropanoate
• InChI: InChI=1S/C25H22N2O4S/c28-25(31-16-18-9-3-1-4-10-18)23(27(29)30)24(32-17-19-11-5-2-6-12-19)21-15-26-22-14-8-7-13-20(21)22/h1-15,23-24,26H,16-17H2
• InChI Key: PNLJTDSOHFTNAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C(C(C2=CNC3=CC=CC=C32)SCC4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol

Description

Benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate is a chemical compound that has potential applications in scientific research. It is a derivative of indole, which is a heterocyclic aromatic organic compound. Benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate is synthesized using a multi-step process that involves the reaction of indole with various reagents.

Scientific Research Applications

Benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate has potential applications in scientific research. It has been shown to have anticancer properties, and it may be useful in the development of new cancer treatments. Additionally, benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate has been shown to have antimicrobial properties, and it may be useful in the development of new antibiotics.

Mechanism of Action

The mechanism of action of benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and bacteria. It may do this by interfering with the DNA replication process, which is necessary for the growth and survival of cancer cells and bacteria.
Biochemical and Physiological Effects:
Benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria, and it may also have anti-inflammatory properties. Additionally, benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate has been shown to have antioxidant properties, which may be beneficial for overall health.

Advantages and Limitations for Lab Experiments

One advantage of using benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate in lab experiments is that it has been shown to have anticancer and antimicrobial properties. This makes it a promising candidate for the development of new cancer treatments and antibiotics. However, one limitation of using benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate in lab experiments is that its mechanism of action is not fully understood. More research is needed to fully understand how it works and to determine its potential side effects.

Future Directions

There are several future directions for research on benzyl 3-(benzylthio)-3-(1H-indol-3-yl)-2-nitropropanoate. One direction is to further investigate its anticancer properties and to determine its potential as a cancer treatment. Another direction is to investigate its antimicrobial properties and to determine its potential as an antibiotic. Additionally, more research is needed to fully understand its mechanism of action and to determine its potential side effects.